Cas no 2113338-28-4 (methyl 3-(5-bromo-1H-indazol-1-yl)propanoate)

• Product Name: methyl 3-(5-bromo-1H-indazol-1-yl)propanoate
• CAS No: 2113338-28-4
• MF: C₁₁H₁₁BrN₂O₂
• MW: 283.121241807938
• CID: 5617459
• PubChem ID: 165995197
• Update Time: 2025-07-28

methyl 3-(5-bromo-1H-indazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(5-bromo-1H-indazol-1-yl)propanoate
• 2113338-28-4
• EN300-29451292
• Z2733710677

• Inchi： 1S/C11H11BrN2O2/c1-16-11(15)4-5-14-10-3-2-9(12)6-8(10)7-13-14/h2-3,6-7H,4-5H2,1H3
• InChI Key： LHAIAOUSSBXCGC-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C=NN2CCC(=O)OC

Computed Properties

• Exact Mass: 282.00039g/mol
• Monoisotopic Mass: 282.00039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 44.1Ų

Additional information on methyl 3-(5-bromo-1H-indazol-1-yl)propanoate

Methyl 3-(5-bromo-1H-indazol-1-yl)propanoate (CAS No. 2113338-28-4): A Key Intermediate in Modern Pharmaceutical Research

Methyl 3-(5-bromo-1H-indazol-1-yl)propanoate, identified by its CAS number 2113338-28-4, is a significant compound in the realm of pharmaceutical chemistry. This molecule has garnered considerable attention due to its versatile applications as an intermediate in the synthesis of various bioactive molecules. The structural framework of this compound, featuring a propanoate ester moiety linked to a brominated indazole ring, makes it a valuable scaffold for medicinal chemists exploring novel therapeutic agents.

The indazole core is a well-documented pharmacophore in drug discovery, known for its role in modulating biological pathways associated with inflammation, cancer, and neurological disorders. The introduction of a bromine atom at the 5-position of the indazole ring enhances its reactivity, making it an attractive candidate for further functionalization. This property has been leveraged in recent studies to develop new derivatives with enhanced pharmacological profiles.

In recent years, researchers have been particularly interested in exploring the potential of brominated indazole derivatives as inhibitors of kinases and other enzyme targets. For instance, studies have demonstrated that compounds bearing a similar structural motif can exhibit potent activity against targets such as Janus kinases (JAKs) and tyrosine kinases. These kinases are implicated in various diseases, including autoimmune disorders and certain types of cancer, making them prime targets for therapeutic intervention.

The propanoate ester group in Methyl 3-(5-bromo-1H-indazol-1-yl)propanoate provides an additional site for chemical modification, allowing for the introduction of diverse functional groups that can fine-tune the biological activity of the resulting molecules. This flexibility has been exploited in several synthetic strategies aimed at generating novel drug candidates with improved efficacy and reduced toxicity.

One notable application of this compound is in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs play crucial roles in many cellular processes, and their dysregulation is often associated with disease pathogenesis. By designing molecules that disrupt specific PPIs, researchers aim to develop treatments that can modulate these interactions and restore normal cellular function. The brominated indazole moiety serves as an effective anchor point for such inhibitors, while the propanoate ester allows for further optimization.

Another area where Methyl 3-(5-bromo-1H-indazol-1-yl)propanoate has shown promise is in the synthesis of antiviral agents. The indazole scaffold has been identified as a key structural element in several antiviral drugs, and modifications to this core structure have led to compounds with improved viral inhibition properties. The bromine atom facilitates further derivatization, enabling the creation of molecules that can selectively target viral enzymes or receptors without affecting host cell machinery.

The compound's utility extends beyond its role as an intermediate in drug synthesis. It has also been employed in materials science research, where its unique structural features make it suitable for developing new types of organic semiconductors and light-emitting diodes (LEDs). These applications highlight the broad versatility of Methyl 3-(5-bromo-1H-indazol-1-yl)propanoate and underscore its importance in both academic and industrial research settings.

In conclusion, Methyl 3-(5-bromo-1H-indazol-1-yl)propanoate (CAS No. 2113338-28-4) is a multifaceted compound with significant implications for pharmaceutical and materials science research. Its unique structural features, combined with its reactivity and synthetic versatility, make it an invaluable tool for chemists and biologists alike. As research continues to uncover new applications for this compound, its importance is likely to grow even further, driving innovation across multiple scientific disciplines.